Cas no 2228910-57-2 (4-(quinoxalin-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(quinoxalin-2-yl)methylpiperidin-4-ol
• CAS No: 2228910-57-2
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6000821
• PubChem ID: 165713795
• Update Time: 2025-05-19

4-(quinoxalin-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(quinoxalin-2-yl)methylpiperidin-4-ol
• 2228910-57-2
• 4-[(quinoxalin-2-yl)methyl]piperidin-4-ol
• EN300-1822158

• Inchi： 1S/C14H17N3O/c18-14(5-7-15-8-6-14)9-11-10-16-12-3-1-2-4-13(12)17-11/h1-4,10,15,18H,5-9H2
• InChI Key： UKOCVZMQOAWDMM-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC3C=CC=CC=3N=2)CCNCC1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58Ų

Additional information on 4-(quinoxalin-2-yl)methylpiperidin-4-ol

4-(Quinoxalin-2-yl)methylpiperidin-4-ol: A Comprehensive Overview

4-(Quinoxalin-2-yl)methylpiperidin-4-ol, also known by its CAS number 2228910-57-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a quinoxaline moiety and a piperidine ring, making it a unique compound with potential applications in drug discovery and material science. The quinoxaline group, characterized by its bicyclic structure, is known for its versatility in chemical reactions and biological activities. Similarly, the piperidine ring contributes to the compound's stability and potential bioavailability. Together, these structural elements create a molecule with intriguing properties that have been explored in recent scientific studies.

The synthesis of 4-(Quinoxalin-2-yl)methylpiperidin-4-ol involves a series of well-defined chemical reactions, including coupling reactions and cyclization processes. Researchers have employed various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, recent studies have utilized microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend of sustainable chemistry practices.

One of the most promising aspects of 4-(Quinoxalin-2-yl)methylpiperidin-4-ol lies in its pharmacological properties. Preclinical studies have demonstrated its potential as an antioxidant agent, which is crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals has been attributed to the electron-rich nature of the quinoxaline moiety. Furthermore, recent research has highlighted its neuroprotective effects, suggesting its potential role in treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant properties, 4-(Quinoxalin-2-yl)methylpiperidin-4-ol has shown anti-inflammatory activity, which makes it a candidate for developing novel anti-inflammatory drugs. Inflammation is a key factor in numerous chronic diseases, including arthritis, diabetes, and cancer. The compound's anti-inflammatory effects are thought to be mediated through its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and nitric oxide synthase (iNOS). These findings underscore the compound's potential as a multi-target therapeutic agent.

The structural flexibility of 4-(Quinoxalin-2-yl)methylpiperidin-4-ol also lends itself to various applications in material science. For example, researchers have explored its use as a building block for constructing advanced materials with specific electronic or mechanical properties. The quinoxaline moiety's conjugated system can contribute to π-electron delocalization, which is beneficial in designing materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in computational chemistry have further enhanced our understanding of 4-(Quinoxalin-2-y...